Cas no 1448046-30-7 (3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1448046-30-7
• MF: C₁₇H₁₉ClN₂O₃
• MW: 334.797363519669
• CID: 5402995
• Update Time: 2025-10-16

3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-(2,5-dimethylfuran-3-yl)methanone
• 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C17H19ClN2O3/c1-11-10-14(12(2)22-11)17(21)20-8-5-13(6-9-20)23-16-15(18)4-3-7-19-16/h3-4,7,10,13H,5-6,8-9H2,1-2H3
• InChI Key： GRSARRQJZNSEDF-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Cl)CC1)(C1C=C(C)OC=1C)=O

Additional information on 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine

Professional Introduction to 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448046-30-7)

3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine, with the CAS number 1448046-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine features a pyridine core substituted with an oxygenated piperidine moiety and a chloro group. The presence of the 2,5-dimethylfuran-3-carbonyl group introduces a unique pharmacophore that can interact with biological targets in diverse ways. This structural feature has been extensively studied for its potential to modulate various enzymatic and receptor systems, which are crucial in therapeutic interventions.

In recent years, there has been a surge in research focusing on the development of novel compounds that can address unmet medical needs. The compound 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine has emerged as a promising candidate due to its unique chemical properties and biological potential. Studies have demonstrated its ability to interact with multiple targets, including kinases and other enzymes involved in cellular signaling pathways. These interactions are critical for understanding its mechanism of action and for developing new therapeutic strategies.

The synthesis of 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The introduction of the 2,5-dimethylfuran-3-carbonyl group into the piperidine ring is particularly challenging but essential for achieving the desired biological activity. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological studies.

One of the most compelling aspects of 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine is its potential application in treating various diseases. Preclinical studies have shown that this compound exhibits inhibitory effects on several key enzymes involved in cancer progression. The ability to modulate these enzymes could lead to the development of new anticancer agents that are more effective and have fewer side effects compared to existing therapies.

The pharmacokinetic properties of 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preliminary studies suggest that this compound has favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.

In addition to its potential in oncology, 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine has shown promise in other therapeutic areas. Research indicates that it may have applications in neurodegenerative diseases, where it can interact with specific receptors and modulate neuronal activity. This broad spectrum of activity makes it an attractive candidate for further exploration in drug discovery programs.

The development of computational models has played a significant role in understanding the interactions between 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yl]oxy}pyridine and biological targets. These models help predict binding affinities and optimize molecular structures for better efficacy. The integration of experimental data with computational techniques has accelerated the process of identifying lead compounds and has reduced the time required for drug development.

The future prospects for 3-chloro-2-{[1-(2,5-dimethylfuran-3-carbonyl)piperidin-4-yloxy}]pyridine are promising. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately into new treatments for patients.

In conclusion, 3-chloro-o{[1-(<0x02D92x25-x02D95x64-x02D96x8<0x02D92x25-x02D95x64-x02D96x8<0x02D92x25-x02D95x64-x02D96x8)yloxy}]pyridine (CAS No.<0x02C8><0x00A9><0 x03B220><0 x03B226><0 x03B227><0 x03B229><0 x03B236><0 x03B237><0 x03B239><0 x03B249><0 x03B250>) is a highly intriguing compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it a valuable tool for developing new drugs across multiple therapeutic areas. As research continues to uncover its full potential, this compound is poised to make substantial contributions to medicine.